Cas no 29449-82-9 (2-(6-Chloro-2-pyridinyl)amino-1-ethanol)

• Product Name: 2-(6-Chloro-2-pyridinyl)amino-1-ethanol
• CAS No: 29449-82-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 1067447
• PubChem ID: 53408842
• Update Time: 2025-04-20

2-(6-Chloro-2-pyridinyl)amino-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Chloro-2-pyridinyl)amino]-1-ethanol
• 2-((6-Chloropyridin-2-yl)amino)ethanol
• (6-chloropyridin-2-yl)acetonitrile
• (6-Chloro-pyridin-2-yl)-acetonitrile
• 2-(6-chloropyridin-2-ylamino)ethanol
• 2-(6-chloro-pyridin-2-ylamino)-ethanol
• 2-Chlor-6-(2-hydroxyethylamino)-pyridin
• 2-Pyridineacetonitrile,6-chloro-
• AG-G-99950
• AGN-PC-01LQYE
• ANW-67756
• CTK5E1369
• 2-[(6-chloropyridin-2-yl)amino]ethanol
• Ethanol, 2-[(6-chloro-2-pyridinyl)amino]-
• GAHYKLZKLZJHCP-UHFFFAOYSA-N
• 2-[(6-chloropyridin-2-yl)amino]ethan-1-ol
• SCHEMBL1646497
• F15550
• DB-147888
• AKOS012896828
• CS-0156795
• SB52487
• 29449-82-9
• 2-((6-chloro-2-pyridinyl)amino)-1-ethanol
• DS-15910
• 2-(6-Chloro-2-pyridinyl)amino-1-ethanol

• MDL： MFCD13562421
• Inchi： 1S/C7H9ClN2O/c8-6-2-1-3-7(10-6)9-4-5-11/h1-3,11H,4-5H2,(H,9,10)
• InChI Key： GAHYKLZKLZJHCP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NCCO

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2
• XLogP3: 1.4

2-(6-Chloro-2-pyridinyl)amino-1-ethanol Security Information

• HazardClass：IRRITANT